Structural Identity as Primary Differentiator
A systematic literature search across PubMed, Google Patents, PubChem, and Google Scholar (search date: May 2026) failed to identify any study reporting IC₅₀, EC₅₀, Kᵢ, MIC, or other quantitative activity values for 3-(4-fluorophenyl)-5-(p-tolylamino)thiazolidine-2,4-dione. Consequently, no direct head-to-head comparison with a structural analog can be provided. The compound's primary verifiable differentiation is its chemical structure (CAS 1046118-68-6; C₁₆H₁₃FN₂O₂S) . Among commercially listed TZD building blocks, the 3-(4-fluorophenyl)-5-(p-tolylamino) substitution pattern is unique, with the closest cataloged analogs being 3-phenyl-5-p-tolylamino-TZD (BenchChem) and 3-isopropyl-5-p-tolylamino-TZD (BenchChem), neither of which has published comparative bioactivity data against the target compound . The calculated logP (3.2) and topological polar surface area (49.4 Ų) differ from those of 5-arylidene TZDs, suggesting altered permeability and oral bioavailability potential [1].
| Evidence Dimension | Structural uniqueness vs. commercially available analogs |
|---|---|
| Target Compound Data | CAS 1046118-68-6; 3-(4-Fluorophenyl)-5-(p-tolylamino)-TZD |
| Comparator Or Baseline | 3-Phenyl-5-p-tolylamino-TZD; 3-Isopropyl-5-p-tolylamino-TZD |
| Quantified Difference | No bioactivity data available for any comparator. Structural difference: N-3 substituent changes from H (baseline TZD) to 4-fluorophenyl (target) or phenyl/isopropyl (analogs). |
| Conditions | Chemical identity confirmed by CAS registry and Chemsrc database. |
Why This Matters
Until quantitative assay data are generated, the compound's structural distinctiveness is the only evidence-based reason to select it over generic TZD building blocks for SAR exploration or chemical probe development.
- [1] SwissADME predicted logP and TPSA for the target compound, based on SMILES input. View Source
